Cas no 2171849-16-2 (4-(aminomethyl)-3,3-difluoro-2-methylhexane)

• Product Name: 4-(aminomethyl)-3,3-difluoro-2-methylhexane
• CAS No: 2171849-16-2
• MF: C₈H₁₇F₂N
• MW: 165.224089384079
• CID: 5909629
• PubChem ID: 165842050
• Update Time: 2023-12-30

4-(aminomethyl)-3,3-difluoro-2-methylhexane Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-3,3-difluoro-2-methylhexane
• EN300-1644969
• 2171849-16-2

• Inchi： 1S/C8H17F2N/c1-4-7(5-11)8(9,10)6(2)3/h6-7H,4-5,11H2,1-3H3
• InChI Key： BMAYQWHXTXLGGF-UHFFFAOYSA-N
• SMILES： FC(C(C)C)(C(CN)CC)F

Computed Properties

• Exact Mass: 165.13290587g/mol
• Monoisotopic Mass: 165.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų